Cas no 66353-47-7 (1-(2,4-dichlorophenyl)butan-1-one)

• Product Name: 1-(2,4-dichlorophenyl)butan-1-one
• CAS No: 66353-47-7
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• MDL: MFCD09028060
• CID: 58463
• PubChem ID: 13175617
• Update Time: 2025-06-09

1-(2,4-dichlorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)butan-1-one
• 2',4'-Dichlorobutyrophenone
• 2,4-Dichlorobutyrophenone
• 2’,4’-Dichlorobutyrophenone
• 2,4-Dichlorophenyl Propyl Ketone
• 2,4-Dichlorophenylpropyl ketone
• 1-Butanone, 1-(2,4-dichlorophenyl)-
• PubChem10583
• 2`,4`-Dichlorobutyrophenone
• 2\\',4\\'-Dichlorobutyrophenone
• FXCJYMLJTUZGDU-UHFFFAOYSA-N
• EBD28079
• SY015391
• D3468
• ST24020978
• AM20040981
• Z1696844494
• 2 inverted
• 2 inverted exclamation mark ,4 inverted exclamation mark -Dichlorobutyrophenone
• MFCD09028060
• 66353-47-7
• 2,4-Dichloro butyrophenone
• FT-0641063
• 2 inverted exclamation mark pound not4 inverted exclamation mark -Dichlorobutyrophenone
• DTXSID10524848
• CS-0224136
• AKOS010522895
• EN300-117961
• Z802544640
• SCHEMBL2125979
• AS-31021
• AC-8764
• 1-(2,4-dichlorophenyl)butan-1-one

• MDL： MFCD09028060
• Inchi： 1S/C10H10Cl2O/c1-2-3-10(13)8-5-4-7(11)6-9(8)12/h4-6H,2-3H2,1H3
• InChI Key： FXCJYMLJTUZGDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC)=O)Cl

Computed Properties

• Exact Mass: 216.01100
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.230(lit.)
• Melting Point: No data available
• Boiling Point: 141°C/12mmHg(lit.)
• Flash Point: 116.849℃
• Refractive Index: 1.5410 to 1.5450
• PSA: 17.07000
• LogP: 3.97620
• Solubility: Not determined

1-(2,4-dichlorophenyl)butan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(2,4-dichlorophenyl)butan-1-one

1-(2,4-Dichlorophenyl)Butan-1-One: A Comprehensive Overview

1-(2,4-Dichlorophenyl)butan-1-one, also known by its CAS number 66353-47-7, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which consists of a butanone group attached to a 2,4-dichlorophenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in research and applications.

Recent studies have highlighted the potential of 1-(2,4-dichlorophenyl)butan-1-one in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. The compound's ability to undergo various chemical reactions, including nucleophilic addition and condensation reactions, has been extensively documented. These properties make it a valuable intermediate in the production of specialized chemicals and materials with tailored functionalities.

In the pharmaceutical industry, 1-(2,4-dichlorophenyl)butan-1-one has shown promise as a building block for drug development. Its structure allows for the incorporation of bioactive moieties, enabling the creation of molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. These findings underscore its importance in drug discovery pipelines and highlight its potential contribution to future medical advancements.

The environmental impact of CAS 66353-47-7 has also been a topic of recent research. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Results indicate that under specific conditions, the compound can undergo efficient biodegradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dichlorophenyl)butan-1-one involves a multi-step process that typically begins with the chlorination of phenol derivatives. The subsequent steps often include oxidation reactions to introduce the ketone group. These synthetic routes have been optimized over time to enhance yield and purity, making the compound more accessible for large-scale production.

In conclusion, 1-(2,4-dichlorophenyl)butan-1-one, with its CAS number 66353-47-7, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research and development efforts. As scientific understanding advances, this compound is expected to play an increasingly important role in shaping new technologies and therapeutic solutions.